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Compound of Interest

Compound Name: 4-lodobenzaldehyde

Cat. No.: B108471

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-lodobenzaldehyde, with the CAS number 15164-44-0, is an aromatic aldehyde that serves
as a versatile and crucial intermediate in organic synthesis.[1][2] Characterized by an iodine
atom at the para position of the benzaldehyde ring, this compound exhibits unique reactivity
that makes it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and
advanced materials.[1][3] Its utility is particularly pronounced in palladium-catalyzed cross-
coupling reactions, enabling the construction of complex molecular architectures. This technical
guide provides a comprehensive overview of the properties, experimental protocols, and
applications of 4-lodobenzaldehyde for professionals in research and development.

Core Properties of 4-lodobenzaldehyde

4-lodobenzaldehyde is a pale yellow to brown crystalline solid with a characteristic aromatic
odor.[1][4] It is generally insoluble in water but soluble in common organic solvents such as
ethanol, ether, and methanol.[1][4]

Physicochemical Properties
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Property Value Reference
CAS Number 15164-44-0 [31[4]
Molecular Formula C7HsIO [31[5][6]
Molecular Weight 232.02 g/mol [31[5]
White to light yellow to light
Appearance
orange powder or crystals
Melting Point 77-82 °C [7]
Boiling Point 265 °C [21[7]
Density 1.883 g/cm3 [4]
- Insoluble in water; Soluble in
Solubility
methanol.
2-8°C, protect from light,
Storage Temperature ] [6]
stored under nitrogen.
Spectroscopy Data Highlights Reference

1H NMR (300 MHz, CDCls)

5 7.65 (d, 2H, J=7.6Hz), 7.05
(d, 2H, J=7.6Hz2)

[4]

FT-IR

Spectra available from various

databases.

[5]

Mass Spectrometry

Data available in spectral

databases.

[6]

Synthesis and Experimental Protocols

4-lodobenzaldehyde is a key substrate in a variety of organic reactions, most notably in the

formation of carbon-carbon and carbon-heteroatom bonds.

Suzuki-Miyaura Cross-Coupling Reaction
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The Suzuki-Miyaura coupling is a powerful method for synthesizing biaryl compounds, which
are prevalent scaffolds in pharmaceuticals. 4-lodobenzaldehyde is an excellent substrate for
this reaction due to the high reactivity of the carbon-iodine bond.

Experimental Protocol: Synthesis of 4-Biphenylcarboxaldehyde[8]

e Reaction Setup: In a 250 mL round-bottom flask, combine 4-iodobenzaldehyde (10.0 g,
43.1 mmol), phenylboronic acid (6.3 g, 51.7 mmol), and potassium carbonate (17.8 g, 129.3
mmol).

e Solvent Addition: Add a solvent mixture of toluene (100 mL) and water (25 mL).

» Degassing: Degas the mixture with a stream of argon for 30 minutes to remove dissolved
oxygen.

» Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (1.0 g, 0.86 mmol, 2 mol%).

» Reaction Execution: Heat the mixture to 80°C under an argon atmosphere and stir for 4
hours.

o Work-up: After cooling to room temperature, separate the organic layer. Wash the organic
layer with brine and dry it over anhydrous magnesium sulfate.

 Purification: Remove the solvent under reduced pressure. Purify the crude product by
column chromatography on silica gel (eluent: hexane/ethyl acetate = 9:1) to yield 4-
biphenylcarboxaldehyde as a white solid.

Logical Workflow for Suzuki-Miyaura Coupling
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Caption: Workflow for the synthesis of 4-biphenylcarboxaldehyde.

Synthesis of Schiff Bases

4-lodobenzaldehyde readily undergoes condensation reactions with primary amines to form
Schiff bases (imines), which are important intermediates in the synthesis of various heterocyclic
compounds and ligands.

Experimental Protocol: Synthesis of N-(4-iodobenzylidene)aniline[8]

o Reaction Setup: Dissolve 4-iodobenzaldehyde (5.0 g, 21.5 mmol) and aniline (2.0 g, 21.5
mmol) in ethanol (50 mL) in a 200 mL round-bottom flask.

o Catalyst Addition: Add a few drops of glacial acetic acid as a catalyst.
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e Reaction Execution: Reflux the mixture for 2 hours.
« |solation: Upon cooling to room temperature, a crystalline solid will precipitate.

 Purification: Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to
obtain N-(4-iodobenzylidene)aniline as a pale yellow crystalline solid.

Applications in Drug Development and Materials
Science

The reactivity of 4-lodobenzaldehyde makes it a valuable precursor in the development of
novel therapeutic agents and functional materials.

Pharmaceutical Synthesis

4-lodobenzaldehyde is a key starting material for the synthesis of a range of biologically active
molecules. Its applications include the preparation of:

o Antibacterial Agents: It is used in the synthesis of complex molecules with antibacterial
properties.[9]

o Estrogen Receptor Modulators: It serves as a building block for polycyclic estrogen receptor
modulators, which are investigated for their potential in treating hormone-dependent
cancers.[9]

e Anti-cancer Drugs: The iodo-substituted phenyl ring is a common moiety in various
developmental anti-cancer agents.[3]

While 4-lodobenzaldehyde itself is not typically studied for direct modulation of signaling
pathways, it is a critical component in the synthesis of molecules designed to interact with
specific biological targets. For instance, derivatives of benzaldehyde have been shown to
modulate pathways such as the Sonic Hedgehog signaling pathway.

Materials Science

In the field of materials science, 4-lodobenzaldehyde is utilized in the synthesis of:
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e Organic Light-Emitting Diodes (OLEDS): It is a precursor for compounds used in the
development of electronic devices.[2]

» Polymers and Coatings: The incorporation of the iodo-phenyl group can enhance the
properties of polymers and coatings.[3]

e Benzaldimine Monolayers: It is used in the preparation of self-assembled monolayers with
potential applications in surface chemistry and electronics.[2]

Safety and Handling

4-lodobenzaldehyde is classified as an irritant. It is important to handle this compound with
appropriate safety precautions.

GHS Hazard Information

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Measures:

o Wear protective gloves, clothing, eye, and face protection.

e Use only in a well-ventilated area.

¢ Avoid breathing dust, fume, gas, mist, vapors, or spray.

e Wash skin thoroughly after handling.

« In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.

e Store in a cool, dry, and well-ventilated place.
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Conclusion

4-lodobenzaldehyde is a high-value chemical intermediate with significant applications in
organic synthesis, particularly for researchers and professionals in drug development and
materials science. Its well-defined reactivity, especially in cross-coupling reactions, allows for
the efficient construction of complex molecules. A thorough understanding of its properties and
handling requirements is essential for its safe and effective use in the laboratory and in
manufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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